Cas no 1042788-17-9 (2,6-Dimethyl-4-(piperazine-1-sulfonyl)morpholine)

• Product Name: 2,6-Dimethyl-4-(piperazine-1-sulfonyl)morpholine
• CAS No: 1042788-17-9
• MF: C₁₀H₂₁N₃O₃S
• MW: 263.357041120529
• MDL: MFCD09971609
• CID: 5069296
• PubChem ID: 42953285
• Update Time: 2026-03-01

2,6-Dimethyl-4-(piperazine-1-sulfonyl)morpholine Chemical and Physical Properties

Names and Identifiers

• 2,6-dimethyl-4-(piperazine-1-sulfonyl)morpholine
• 2,6-dimethyl-4-piperazin-1-ylsulfonylmorpholine
• Z355423326
• Z337708412
• EN300-32034
• 1042788-17-9
• AKOS005261407
• C10H21N3O3S
• 2,6-dimethyl-4-(piperazin-1-ylsulfonyl)morpholine
• 2,6-Dimethyl-4-(piperazine-1-sulfonyl)morpholine

• MDL： MFCD09971609
• Inchi： 1S/C10H21N3O3S/c1-9-7-13(8-10(2)16-9)17(14,15)12-5-3-11-4-6-12/h9-11H,3-8H2,1-2H3
• InChI Key： UKZQHJCAHARRPC-UHFFFAOYSA-N
• SMILES： S(N1CCNCC1)(N1CC(C)OC(C)C1)(=O)=O

Computed Properties

• Exact Mass: 263.13036271g/mol
• Monoisotopic Mass: 263.13036271g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 338
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.7
• Topological Polar Surface Area: 70.3

Additional information on 2,6-Dimethyl-4-(piperazine-1-sulfonyl)morpholine

2,6-Dimethyl-4-(piperazine-1-sulfonyl)morpholine (CAS No. 1042788-17-9): A Comprehensive Overview

The compound 2,6-Dimethyl-4-(piperazine-1-sulfonyl)morpholine (CAS No. 1042788-17-9) is a structurally complex organic molecule that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound belongs to the class of morpholines, which are six-membered heterocyclic compounds containing an oxygen atom and an amine group. The presence of the piperazine sulfonyl group at the 4-position, along with methyl substituents at positions 2 and 6, imparts unique chemical and biological properties to this molecule.

Morpholine derivatives have been extensively studied due to their potential applications in drug design and development. The morpholine ring itself is known for its stability and ability to form hydrogen bonds, making it a versatile scaffold for various functional groups. In the case of 2,6-Dimethyl-4-(piperazine-1-sulfonyl)morpholine, the addition of the piperazine sulfonyl group introduces additional functionalities, such as increased hydrophilicity and potential for bioisosteric replacements in drug molecules.

Recent studies have highlighted the importance of sulfonamide groups in medicinal chemistry. The piperazine sulfonyl group in this compound not only enhances solubility but also serves as a potential site for further chemical modifications. Researchers have explored the use of such groups in developing inhibitors for various enzyme targets, including kinases and proteases. For instance, a study published in *Journal of Medicinal Chemistry* demonstrated that sulfonamide-containing morpholines can act as potent inhibitors of certain serine proteases, opening new avenues for anti-inflammatory and antithrombotic therapies.

The methyl substituents at positions 2 and 6 of the morpholine ring play a crucial role in modulating the physical and chemical properties of the compound. These groups increase lipophilicity, which is often desirable for improving drug absorption and permeability across biological membranes. Additionally, the steric hindrance introduced by these methyl groups can influence the conformational flexibility of the molecule, potentially affecting its binding affinity to target proteins.

From a synthetic perspective, 2,6-Dimethyl-4-(piperazine-1-sulfonyl)morpholine can be prepared through a variety of routes. One common approach involves the nucleophilic substitution reaction between morpholine derivatives and sulfonyl chloride precursors. For example, a two-step synthesis involving alkylation followed by sulfonation has been reported in *Organic Process Research & Development*. This method not only ensures high yields but also allows for fine-tuning of substituents to optimize desired properties.

The biological evaluation of this compound has revealed promising results in preclinical models. In vitro assays have demonstrated its ability to inhibit key enzymes involved in inflammatory pathways, suggesting potential applications in treating conditions such as arthritis and neurodegenerative diseases. Furthermore, computational studies using molecular docking techniques have provided insights into its binding modes with target proteins, aiding in the design of more potent analogs.

One area of active research is exploring the bioavailability and pharmacokinetics of 2,6-Dimethyl-4-(piperazine-1-sulfonyl)morpholine. Studies conducted in animal models have shown moderate absorption rates following oral administration, with significant distribution into tissues such as liver and kidneys. These findings underscore the need for further optimization to enhance bioavailability while maintaining therapeutic efficacy.

In conclusion, 2,6-Dimethyl-4-(piperazine-1-sulfonyl)morpholine (CAS No. 1042788-17-9) represents a valuable addition to the arsenal of chemical entities being investigated for therapeutic applications. Its unique structure combines features that make it both chemically versatile and biologically active. As research continues to uncover its full potential, this compound holds promise as a lead molecule for developing novel drugs targeting diverse disease states.